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Compound Name: 8-Quinolineboronic acid

Cat. No.: B050118 Get Quote

An In-depth Technical Guide to 8-Quinolineboronic Acid: Molecular Structure and Reactivity

Abstract
8-Quinolineboronic acid is a versatile heterocyclic organic compound widely utilized in

medicinal chemistry, materials science, and organic synthesis. Its unique structure, combining

a quinoline core with a reactive boronic acid moiety, makes it a valuable building block for

creating complex molecules. This guide provides a detailed overview of its molecular structure,

physicochemical properties, and key reactivity, with a focus on its application in palladium-

catalyzed cross-coupling reactions and sensor development. Detailed experimental protocols

and visual diagrams are provided to support researchers and professionals in its practical

application.

Molecular Structure and Physicochemical
Properties
8-Quinolineboronic acid consists of a quinoline ring system substituted with a boronic acid

group (-B(OH)₂) at the 8-position.[1][2] The quinoline nitrogen atom can act as a ligand for

metal coordination, while the boronic acid group provides a site for various chemical

transformations.[1][3]

Structural Details
Chemical Formula: C₉H₈BNO₂[1][2][4][5]
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Molecular Weight: 172.98 g/mol [1][2][4][6][7]

CAS Number: 86-58-8[1][4][5][6]

SMILES: OB(O)c1cccc2cccnc12[1][4]

InChI Key: KXJJSKYICDAICD-UHFFFAOYSA-N[1][2][3]

Physicochemical Data
The key physicochemical properties of 8-quinolineboronic acid are summarized in the table

below. This data is essential for determining appropriate storage, handling, and reaction

conditions.

Property Value Reference

Appearance
White to yellow or beige

crystalline powder
[1][7][8]

Melting Point >300 °C (decomposes) [4][7][8]

Solubility Soluble in Methanol [7][8]

pKa (Predicted) 4.61 ± 0.30 [7][8]

logP (Predicted) 1.15 [3]

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 3 [2]

Rotatable Bonds 1 [2][3]

Reactivity and Key Applications
The reactivity of 8-quinolineboronic acid is dominated by the boronic acid functional group

and influenced by the quinoline ring. It is a key reactant in several important organic reactions.

Suzuki-Miyaura Cross-Coupling
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The most prominent application of 8-quinolineboronic acid is in the Suzuki-Miyaura reaction,

a palladium-catalyzed cross-coupling of an organoboron compound with an organohalide.[1][3]

[9] This reaction is a powerful tool for forming carbon-carbon bonds, particularly for

synthesizing biaryl and heteroaryl compounds.[1][3][10] The reactivity of the halide partner

typically follows the order: I > Br > OTf >> Cl.[10][11]

Ligand Design and Catalysis
The presence of the quinoline nitrogen allows 8-quinolineboronic acid to function as a

bidentate ligand. The nitrogen atom can coordinate with a metal center, while the boronic acid

moiety offers an additional binding site, making it useful in the development of novel catalysts

and metal-organic frameworks (MOFs).[1][3]

Fluorescent Sensors
Quinoline derivatives are known for their photophysical properties.[1][3] The boronic acid group

has a strong affinity for cis-diols, such as those found in saccharides (sugars).[1][3] This

interaction forms the basis for designing fluorescent sensors that can detect biologically

important molecules like carbohydrates.[1][12] It is also used in sensors for detecting strong

Lewis bases, such as fluoride and cyanide anions.[12][13]

Other Reactions
8-Quinolineboronic acid is also a reactant in other significant transformations, including:

C-H and C-S Bond Activations: It participates in reactions that form new bonds at otherwise

unreactive C-H and C-S positions.[6]

Copper-Catalyzed Azidation: It can undergo azidation in the presence of a copper catalyst

and sodium azide.

Pharmaceutical Synthesis: It serves as a crucial building block in medicinal chemistry for

preparing bioactive molecules and potential drug candidates.[1][3][9]

Visualizing Structure and Reactivity
Diagrams are essential for understanding the molecular structure, reaction mechanisms, and

experimental processes involving 8-quinolineboronic acid.
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Pd(0) Catalyst

Oxidative Addition

R¹-Pd(II)-X

Transmetalation

R¹-Pd(II)-R²

Reductive Elimination

 Catalyst
Regeneration 

Product (R¹-R²)

Organohalide (R¹-X)

8-Quinolineboronic Acid (R²-B(OH)₂) Base (e.g., K₃PO₄)
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Start: Reaction Setup

Combine aryl halide, 8-quinolineboronic acid,
and base in a flask.

Evacuate and backfill the flask
with inert gas (e.g., Argon).

Add degassed solvent (e.g., THF/Water)
and Pd catalyst.

Heat the mixture (e.g., 70-100 °C)
and stir for 18-24 hours.

Monitor reaction progress
by TLC or LC-MS.

Work-up: Cool, dilute with ethyl acetate,
wash with water and brine.

Dry the organic layer, filter,
and concentrate under vacuum.

Purify the crude product via
flash column chromatography.

End: Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. watsonnoke.com [watsonnoke.com]

2. 8-Quinolineboronic acid | C9H8BNO2 | CID 2734380 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemwhat.com [chemwhat.com]

4. 8-喹啉硼酸 technical grade | Sigma-Aldrich [sigmaaldrich.com]

5. 8-Quinolineboronic acid, CasNo.86-58-8 Chemical Technology Co.,LTD(expird) China
(Mainland) [aoen.lookchem.com]

6. 8-Quinolineboronic acid | 86-58-8 [chemicalbook.com]

7. 86-58-8 CAS MSDS (8-Quinolineboronic acid) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

8. chembk.com [chembk.com]

9. nbinno.com [nbinno.com]

10. tcichemicals.com [tcichemicals.com]

11. Suzuki reaction - Wikipedia [en.wikipedia.org]

12. Boronic acids for sensing and other applications - a mini-review of papers published in
2013 - PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [8-Quinolineboronic acid molecular structure and
reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050118#8-quinolineboronic-acid-molecular-structure-
and-reactivity]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b050118?utm_src=pdf-custom-synthesis
https://www.watsonnoke.com/8-quinolineboronicacid-cas-86-58-8/
https://pubchem.ncbi.nlm.nih.gov/compound/8-Quinolineboronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/8-Quinolineboronic-acid
https://www.chemwhat.com/8-quinolineboronic-acid-cas-86-58-8/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/542865
https://aoen.lookchem.com/products/Cas-86-58-8-8-Quinolineboronic-acid-15296531.html
https://aoen.lookchem.com/products/Cas-86-58-8-8-Quinolineboronic-acid-15296531.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0413181.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0413181.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0413181.aspx
https://www.chembk.com/en/chem/8-Quinoline%20boronic%20acid
https://www.nbinno.com/other-organic-chemicals/quinoline-8-boronic-acid-cas-86-58-8-oled-pharmaceuticals-jt
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_R5065_E.pdf
https://en.wikipedia.org/wiki/Suzuki_reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC4218984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4218984/
https://www.researchgate.net/publication/233634377_Anion_Sensing_Using_Quinolinium_Based_Boronic_Acid_Probes
https://www.benchchem.com/product/b050118#8-quinolineboronic-acid-molecular-structure-and-reactivity
https://www.benchchem.com/product/b050118#8-quinolineboronic-acid-molecular-structure-and-reactivity
https://www.benchchem.com/product/b050118#8-quinolineboronic-acid-molecular-structure-and-reactivity
https://www.benchchem.com/product/b050118#8-quinolineboronic-acid-molecular-structure-and-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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